3-Chloro-N-(2-methoxy-4-nitrophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(2-methoxy-4-nitrophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H11ClN2O4S/c1-23-12-8-9(19(21)22)6-7-11(12)18-16(20)15-14(17)10-4-2-3-5-13(10)24-15/h2-8H,1H3,(H,18,20)
• InChI Key: JHWRWEPXMXSMLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C16H11ClN2O4S
• Molecular Weight: 362.8 g/mol

Description

3-Chloro-N-(2-methoxy-4-nitrophenyl)-1-benzothiophene-2-carboxamide, also known as MNAC, is a chemical compound that has been widely studied for its potential applications in scientific research. MNAC is a synthetic compound that belongs to the class of benzothiophene derivatives, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : One study describes the synthesis of benzo[b]thiophenes, like 3-Chloro-N-(2-methoxy-4-nitrophenyl)-1-benzothiophene-2-carboxamide, using acid-catalyzed cyclization of thiophenylacetals and ketones. This method is noted for its efficiency compared to previous procedures (Pié & Marnett, 1988).
• Chemical Characterization : Another research focuses on the synthesis of thiophene-3-carboxamide derivatives with antibacterial and antifungal activities. The study highlights the conformational stability provided by intramolecular hydrogen bonds (Vasu et al., 2005).

Biomedical Research

• Anti-inflammatory Activity : A research program aiming to find novel anti-inflammatory agents synthesized 3-Chloro-5-methoxy-1-benzothiophene-2-sulphonamide. This study suggests the potential of structurally related compounds, like 3-Chloro-N-(2-methoxy-4-nitrophenyl)-1-benzothiophene-2-carboxamide, in anti-inflammatory applications (Moloney, 2000).
• Antimicrobial Properties : Compounds structurally similar to 3-Chloro-N-(2-methoxy-4-nitrophenyl)-1-benzothiophene-2-carboxamide have been studied for their antimicrobial activity. A study synthesizing 2-(3-chloro-1-benzothiophen-2-yl)-3-(substituted-phenyl)-4-(3H)-quinazolinones derivatives investigated their antibacterial and antifungal effects (Naganagowda & Petsom, 2011).

Materials Science and Engineering

• Corrosion Inhibition : Research into the electron withdrawing and releasing effects of substituents like nitro (NO2) and methoxy (OCH3) on N-Phenyl-benzamide derivatives shows their potential in corrosion inhibition. This study highlights the role of these substituents in enhancing the efficiency of corrosion inhibitors (Mishra et al., 2018).